Cas no 49785-85-5 (3-bromo-1-methylpiperidin-2-one)

• Product Name: 3-bromo-1-methylpiperidin-2-one
• CAS No: 49785-85-5
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• MDL: MFCD19678887
• CID: 2184052
• PubChem ID: 12189837
• Update Time: 2025-06-10

3-bromo-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-2-piperidinone
• 3-Bromo-1-methyl-2-piperidone
• 2-​Piperidinone, 3-​bromo-​1-​methyl-
• 3-Bromo-1-methylpiperidin-2-one
• 2-Piperidinone, 3-bromo-1-methyl-
• 1-Methyl-3-bromopiperidine-2-one
• TRA0043549
• NE40036
• SY030813
• A918505
• AC1744
• EN300-128004
• MFCD19678887
• ZBA78585
• SB41481
• 3-Bromo-1-methyl-2-piperidone, 95%
• CS-11822
• SCHEMBL11606981
• AKOS013529203
• 49785-85-5
• DA-25574
• 844-799-1
• 3-bromo-1-methylpiperidin-2-one

• MDL： MFCD19678887
• Inchi： 1S/C6H10BrNO/c1-8-4-2-3-5(7)6(8)9/h5H,2-4H2,1H3
• InChI Key： BCDLQVAFWJZKTG-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)CCC1)=O

Computed Properties

• Exact Mass: 190.99458g/mol
• Monoisotopic Mass: 190.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1

Experimental Properties

• Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 265.9±33.0 ºC (760 Torr),
• Flash Point: 114.6±25.4 ºC,
• Solubility: Slightly soluble (23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-bromo-1-methylpiperidin-2-one

3-Bromo-1-Methylpiperidin-2-one (CAS No. 49785-85-5): A Comprehensive Overview

3-Bromo-1-methylpiperidin-2-one (CAS No. 49785-85-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound, also known as 1-methyl-3-bromopiperidin-2-one, is a brominated derivative of piperidine and has garnered attention due to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-bromo-1-methylpiperidin-2-one consists of a piperidine ring with a bromine atom at the 3-position and a methyl group at the 1-position. The presence of the bromine atom imparts significant reactivity and selectivity, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's chemical formula is C₇H₁₂BrNO, and it has a molecular weight of approximately 204.08 g/mol.

In recent years, 3-bromo-1-methylpiperidin-2-one has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic potential. For instance, researchers have explored its role in the development of antidepressants, anxiolytics, and neuroprotective agents. The compound's ability to modulate neurotransmitter systems, particularly serotonin and dopamine, makes it an attractive candidate for these applications.

A notable study published in the *Journal of Medicinal Chemistry* (2022) investigated the use of 3-bromo-1-methylpiperidin-2-one in the synthesis of a series of serotonin reuptake inhibitors (SRIs). The researchers found that derivatives of this compound exhibited potent SRI activity and showed promising results in preclinical models of depression and anxiety. These findings highlight the potential of 3-bromo-1-methylpiperidin-2-one as a lead compound for further drug development.

Beyond its applications in pharmaceutical research, 3-bromo-1-methylpiperidin-2-one has also been utilized in organic synthesis for its ability to undergo various chemical transformations. Its reactivity with nucleophiles, such as amines and alcohols, allows for the formation of diverse functional groups, making it a valuable reagent in synthetic chemistry. Additionally, the compound's stability under mild reaction conditions makes it suitable for large-scale production processes.

In the context of medicinal chemistry, 3-bromo-1-methylpiperidin-2-one has been explored for its potential to enhance the bioavailability and pharmacokinetic properties of drug candidates. A study published in *Organic & Biomolecular Chemistry* (2021) demonstrated that incorporating this compound into prodrug designs could improve the solubility and permeability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

The safety profile of 3-bromo-1-methylpiperidin-2-one has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that brominated compounds can pose environmental concerns if not managed properly. Therefore, researchers are encouraged to follow best practices for waste disposal and environmental stewardship.

In conclusion, 3-bromo-1-methylpiperidin-2-one (CAS No. 49785-85-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an invaluable tool in organic synthesis and pharmaceutical research, particularly in the development of novel therapeutics for neurological disorders. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the field.